Colorimetric and luminescent sensing of F− anion through strong anion–π interaction inside the π-acidic cavity of a pyridyl-triazine bridged trinuclear Re(i)–tricarbonyl diimine complex†

Chemical Communications Pub Date: 2009-01-27 DOI: 10.1039/B820234F

Abstract

A trinuclear star-shaped organometallic host with a π-acidic interior cavity has been synthesized and this shows a strong anion–π interaction with PF6, as demonstrated in the crystal structure and colorimetric and luminescent responses with F anion in solution.

Graphical abstract: Colorimetric and luminescent sensing of F− anion through strong anion–π interaction inside the π-acidic cavity of a pyridyl-triazine bridged trinuclear Re(i)–tricarbonyl diimine complex
Colorimetric and luminescent sensing of F− anion through strong anion–π interaction inside the π-acidic cavity of a pyridyl-triazine bridged trinuclear Re(i)–tricarbonyl diimine complex†
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